Cas no 2138008-70-3 (2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine)

• Product Name: 2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine
• CAS No: 2138008-70-3
• MF: C₈H₁₂F₃N₃O₂S
• MW: 271.259990692139
• CID: 5760367
• PubChem ID: 165470006
• Update Time: 2025-05-22

2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• [2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl](2,2,2-trifluoroethyl)amine
• 2138008-70-3
• EN300-1074459
• 2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine

• Inchi： 1S/C8H12F3N3O2S/c1-17(15,16)7-4-13-14(5-7)3-2-12-6-8(9,10)11/h4-5,12H,2-3,6H2,1H3
• InChI Key： GXZTWEVFNFOHML-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CCNCC(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 271.06023229g/mol
• Monoisotopic Mass: 271.06023229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.4Ų

Additional information on 2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine

Compound CAS No. 2138008-70-3: 2-(4-Methanesulfonyl-1H-pyrazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine

The compound with CAS number 2138008-70-3, known as 2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials synthesis.

The molecular structure of this compound is characterized by a pyrazole ring substituted with a methanesulfonyl group at the 4-position. The pyrazole ring is further connected to an ethyl group, which is bonded to a trifluoroethylamine moiety. This combination of functional groups imparts the compound with distinctive chemical reactivity and physical properties. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable aspects of this compound is its ability to participate in various chemical transformations under mild conditions. Researchers have demonstrated its utility in Suzuki-Miyaura coupling reactions, where it serves as a versatile building block for constructing complex molecular architectures. Additionally, its trifluoroethylamine group contributes to enhanced solubility and stability in polar solvents, making it suitable for use in aqueous-based reaction systems.

In terms of applications, this compound has found relevance in the field of medicinal chemistry. Its pyrazole ring is known to exhibit biological activity, particularly in modulating enzyme function and receptor binding. Recent advancements have explored its potential as a lead compound for developing treatments targeting neurodegenerative diseases and inflammatory conditions. Furthermore, its trifluoroethylamine group has been shown to enhance pharmacokinetic properties such as bioavailability and metabolic stability.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically begins with the synthesis of the pyrazole core. This is followed by functionalization with the methanesulfonyl group and subsequent coupling with the trifluoroethylamine moiety. The use of modern catalytic methods and green chemistry principles has significantly improved the efficiency and sustainability of these syntheses.

Recent research has also focused on understanding the environmental impact and degradation pathways of this compound. Studies have shown that it undergoes hydrolytic cleavage under specific conditions, leading to the formation of less complex byproducts. These findings are crucial for assessing its safety profile and ensuring responsible handling during industrial-scale production.

In conclusion, CAS No. 2138008-70-3 represents a valuable addition to the arsenal of compounds used in modern chemical research. Its unique structure, coupled with its versatile reactivity and biological activity, positions it as a promising candidate for future drug discovery efforts and material innovation.